Cas no 1421453-90-8 (N-(2-chlorophenyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carboxamide)

• Product Name: N-(2-chlorophenyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carboxamide
• CAS No: 1421453-90-8
• MF: C₂₀H₂₃ClN₂O₂S
• MW: 390.926822900772
• CID: 5365534
• Update Time: 2025-06-08

N-(2-chlorophenyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-4-[(4-methoxyphenyl)sulfanylmethyl]piperidine-1-carboxamide
• N-(2-chlorophenyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carboxamide

• Inchi： 1S/C20H23ClN2O2S/c1-25-16-6-8-17(9-7-16)26-14-15-10-12-23(13-11-15)20(24)22-19-5-3-2-4-18(19)21/h2-9,15H,10-14H2,1H3,(H,22,24)
• InChI Key： WQHNEBGMOVSNDD-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2Cl)=O)CCC(CSC2=CC=C(OC)C=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(2-chlorophenyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carboxamide

Comprehensive Overview of N-(2-chlorophenyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carboxamide (CAS 1421453-90-8)

N-(2-chlorophenyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carboxamide (CAS 1421453-90-8) is a synthetic organic compound with a complex molecular structure, featuring a piperidine core substituted with a carboxamide group and a sulfanyl linkage. This compound has garnered attention in pharmaceutical and agrochemical research due to its unique structural motifs, which are often associated with bioactivity. The presence of both chlorophenyl and methoxyphenyl moieties suggests potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) or enzyme inhibition.

In recent years, researchers have focused on sulfanyl-containing compounds like N-(2-chlorophenyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carboxamide for their role in modulating oxidative stress pathways. This aligns with the growing interest in antioxidant therapies and neuroprotective agents, topics frequently searched in academic and medical communities. The compound’s lipophilic properties, attributed to its aryl groups, may also contribute to its ability to cross the blood-brain barrier (BBB), making it a candidate for central nervous system (CNS) drug development.

The synthesis of CAS 1421453-90-8 typically involves multi-step organic reactions, including nucleophilic substitution and amide coupling. Such processes are often optimized for green chemistry principles, a trending topic in synthetic chemistry. Analytical characterization techniques like NMR spectroscopy, mass spectrometry, and HPLC are essential for verifying its purity, a critical factor given the demand for high-purity intermediates in pharmaceutical manufacturing.

From a commercial perspective, N-(2-chlorophenyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carboxamide is often listed as a research chemical or reference standard. Its structure-activity relationship (SAR) studies are frequently cited in patents related to kinase inhibitors and anti-inflammatory agents, addressing current market needs for novel therapeutics. Users searching for "piperidine derivatives in drug design" or "sulfanyl-methyl compounds" will find this compound relevant due to its structural versatility.

Ongoing research explores the metabolic stability and toxicological profile of CAS 1421453-90-8, reflecting broader concerns about ADME (absorption, distribution, metabolism, excretion) properties in preclinical studies. These aspects are crucial for compliance with ICH guidelines and FDA regulations, which dominate discussions in drug development forums. Additionally, computational tools like molecular docking are increasingly applied to predict its interactions with biological targets, a method often queried in AI-driven drug discovery platforms.

In summary, N-(2-chlorophenyl)-4-{[(4-methoxyphenyl)sulfanyl]methyl}piperidine-1-carboxamide represents a promising scaffold for medicinal chemistry, bridging gaps between chemical synthesis and therapeutic innovation. Its relevance to trending topics such as precision medicine and sustainable chemistry ensures continued interest from both academia and industry.